3-Bromo-5-((trimethylsilyl)ethynyl)pyridine

• Molecular Formula: C10H12BrNSi
• Molecular Weight: 254.2 g/mol
• IUPAC Name: 2-(5-bromopyridin-3-yl)ethynyl-trimethylsilane
• InChI: InChI=1S/C10H12BrNSi/c1-13(2,3)5-4-9-6-10(11)8-12-7-9/h6-8H,1-3H3
• InChI Key: AATLZBJLZXJCKN-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CC(=CN=C1)Br

Description

3-Bromo-5-((trimethylsilyl)ethynyl)pyridine is a useful research compound. Its molecular formula is C10H12BrNSi and its molecular weight is 254.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Add trimethylsilylacetylene (54.6 mL, 389.4 mmol) to a stirred mixture of 3-bromo-5-iodopyridine (100 g, 354 mmol) in triethylamine (800 mL) and acetonitrile (800 mL). Purge the system with nitrogen and add bis(triphenylphosphine)palladium(II) dichloride (3.54 mmol, 2.48 g) and stir for 16 h. Concentrate and suspend the residue in 1800 mL of hexanes. Stir for 2 h, filter and concentrate to give the title compound as a brown solid (92g, 99%).

Synthesis routes and methods II

Procedure details

To a solution of 3,5-dibromopyridine (1.0 eq, 5.0 g, 20.9 mmol) in TEA (100 ml) under an inert atmosphere of nitrogen is added copper(I) iodide (0.1 eq, 406 mg, 2.09 mmol) and PdCl2(PPh3)2 (0.1 eq, 1.5 g, 2.09 mmol). Trimethylsilylacetylene (1.2 eq, 3.6 ml, 25 mmol) is added and the resulting mixture is stirred at room temperature for 2 h. The solvent is removed in vacuo and the residue is partitioned between water and DCM. The organic portion is separated and washed with sat. aqueous NaHCO3 solution, dried (MgSO4) and concentrated in vacuo. Purification by column chromatography (hexane/DCM) yields the title compound; [M+H]+=254/256.